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Compound of Interest

Compound Name:
Tetrazolo[1,5-a]quinoline-4-

carbaldehyde

Cat. No.: B054449 Get Quote

Essential Safety and Handling Guide for
Tetrazolo[1,5-a]quinoline-4-carbaldehyde
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Tetrazolo[1,5-a]quinoline-4-
carbaldehyde (CAS No. 121497-03-8). Adherence to these protocols is essential for ensuring

laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)
Tetrazolo[1,5-a]quinoline-4-carbaldehyde is classified as a hazardous substance. The

primary routes of exposure are inhalation, skin contact, and ingestion. The following table

summarizes the identified hazards and the corresponding required personal protective

equipment.
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Hazard Statement GHS Classification
Required Personal
Protective Equipment
(PPE)

Harmful if swallowed[1] Acute toxicity, oral (Cat. 4)

Engineering controls (fume

hood), lab coat, nitrile gloves,

and safety glasses. A face

shield should be worn if there

is a risk of splashing.

Harmful in contact with skin[1] Acute toxicity, dermal (Cat. 4)
Lab coat, nitrile gloves (ensure

no skin is exposed).

Causes skin irritation[1] Skin corrosion/irritation (Cat. 2) Lab coat, nitrile gloves.

Causes serious eye irritation[1]
Serious eye damage/eye

irritation (Cat. 2A)

Chemical safety goggles are

mandatory. A face shield is

recommended when handling

larger quantities or if there is a

risk of splashing.

Harmful if inhaled[1]
Acute toxicity, inhalation (Cat.

4)

Work in a certified chemical

fume hood. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if a fume hood is not

available or if exposure limits

are likely to be exceeded.

May cause respiratory

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Cat. 3)

Work in a certified chemical

fume hood.

Operational and Handling Plan
Engineering Controls:

All work with solid or solutions of Tetrazolo[1,5-a]quinoline-4-carbaldehyde must be

conducted in a properly functioning chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation[2].

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work

area within the fume hood by lining it with absorbent, disposable bench paper.

Weighing: To minimize inhalation of the solid, weigh the compound in the fume hood. Use a

tared, sealed container for transport to the work area.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Reactions: Conduct all reactions in a closed system or under reflux within the fume hood.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all surfaces and equipment.

Disposal Plan
Waste Collection: All solid and liquid waste containing Tetrazolo[1,5-a]quinoline-4-
carbaldehyde must be collected in a designated, labeled, and sealed hazardous waste

container. Do not mix with incompatible waste streams.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, bench paper, and pipette tips, must be disposed of as hazardous waste.

Disposal: Dispose of all waste through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations.

Visualized Experimental Workflow
The following diagram illustrates the standard workflow for handling Tetrazolo[1,5-a]quinoline-
4-carbaldehyde in a laboratory setting, from preparation to disposal.

Caption: Standard Operating Procedure for Handling Tetrazolo[1,5-a]quinoline-4-
carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (1,2,3,4)Tetrazolo(1,5-a)quinoline-4-carbaldehyde | C10H6N4O | CID 2305096 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Tetrazolo[1,5-a]quinoline-4-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054449#personal-protective-equipment-for-handling-
tetrazolo-1-5-a-quinoline-4-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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